Cas no 1060352-50-2 (2,5-difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• CAS No: 1060352-50-2
• MF: C₁₁H₉F₂NO₂S₂
• MW: 289.321467161179
• CID: 6205854
• PubChem ID: 25869437
• Update Time: 2025-09-27

2,5-difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• SR-01000920988
• AKOS024498567
• SR-01000920988-1
• 2,5-difluoro-N-(thiophen-3-ylmethyl)benzenesulfonamide
• VU0635918-1
• 1060352-50-2
• F5105-0008

• Inchi： 1S/C11H9F2NO2S2/c12-9-1-2-10(13)11(5-9)18(15,16)14-6-8-3-4-17-7-8/h1-5,7,14H,6H2
• InChI Key： ZBQGLPYIMBYGLY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 289.00427720g/mol
• Monoisotopic Mass: 289.00427720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

Comprehensive Overview of 2,5-Difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1060352-50-2)

2,5-Difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1060352-50-2) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluorobenzene core linked to a thiophene moiety via a sulfonamide bridge, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for fluorinated compounds in modern therapeutics.

The molecular structure of 2,5-difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide combines the electron-withdrawing effects of fluorine atoms with the aromatic stability of thiophene, which enhances its binding affinity to biological targets. Recent studies highlight its relevance in designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound’s CAS No. 1060352-50-2 is frequently searched in academic databases, reflecting its importance in medicinal chemistry.

In the context of green chemistry, 2,5-difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide is also explored for its synthetic efficiency. The incorporation of fluorine and sulfur heterocycles aligns with trends toward sustainable synthesis, reducing waste and energy consumption. This resonates with industry demands for eco-friendly intermediates, a topic frequently queried in AI-driven literature searches. Its thiophene-methyl group further enables modular derivatization, a key feature for high-throughput screening platforms.

From a commercial perspective, the compound’s CAS registry number (1060352-50-2) is critical for regulatory compliance and patent filings. Suppliers and researchers often prioritize high-purity batches of this sulfonamide derivative to ensure reproducibility in assays. Online searches for "fluorinated sulfonamide suppliers" or "thiophene-based drug intermediates" frequently include this molecule, underscoring its niche yet expanding market.

Future directions for 2,5-difluoro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide may involve its integration into covalent inhibitor designs or proteolysis-targeting chimeras (PROTACs), both trending topics in drug development forums. Its dual functionality—combining fluorine’s metabolic stability with thiophene’s pharmacokinetic benefits—positions it as a promising candidate for next-generation therapeutics. As AI-aided molecular modeling advances, this compound’s role in virtual screening libraries is likely to grow.

In summary, CAS No. 1060352-50-2 represents a compelling case study in the intersection of heterocyclic chemistry and applied pharmacology. Its structural ingenuity and adaptability to cutting-edge research methodologies ensure its continued relevance in both academic and industrial settings.